Cas no 944944-61-0 (4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol)

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol is a fluorinated chroman derivative featuring a chlorophenylthio substituent, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 5- and 8-positions increases metabolic stability and bioavailability, making it valuable for drug development. The hydroxyl group at the 3-position offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its unique structural features, including the sulfur-linked chlorophenyl moiety, contribute to its utility in designing bioactive compounds with potential applications in medicinal chemistry. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol structure
944944-61-0 structure
Product Name:4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
CAS No:944944-61-0
MF:C15H11ClF2O3S
MW:344.760849237442
CID:835651
PubChem ID:58445328
Update Time:2025-05-19

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
    • 4-(4-chlorophenylthio)-5,8-difluorochroMan-3-ol
    • (-)-4-[(4-Chlorophenyl)sulfonyl]-5,8-difluoro-3,4-dihydro-2H-1-benzopyran (ACI)
    • AKOS016005373
    • 944950-69-0
    • CS-M0287
    • DB-331478
    • 4-(4-chlorophenyl)sulfanyl-5,8-difluoro-3,4-dihydro-2H-chromen-3-ol
    • 4-[(4-Chlorophenyl)sulfanyl]-5,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-ol
    • DTXSID00729269
    • SCHEMBL1364011
    • XYALFOHXBMXTOG-UHFFFAOYSA-N
    • C12207
    • 4-(4-Chloro-phenylsulfanyl)-5,8-difluoro-chroman-3-ol
    • 944944-61-0
    • CS-14238
    • Inchi: 1S/C15H11ClF2O3S/c16-9-1-3-10(4-2-9)22(19,20)13-7-8-21-15-12(18)6-5-11(17)14(13)15/h1-6,13H,7-8H2
    • InChI Key: QBQLGDHXUVCYJA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(Cl)=CC=1)(C1CCOC2C(=CC=C(C1=2)F)F)(=O)=O

Computed Properties

  • Exact Mass: 328.0136348g/mol
  • Monoisotopic Mass: 328.0136348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.8Ų

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019112818-1g
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
944944-61-0 95%
1g
$814.08 2023-08-31
Chemenu
CM162396-1g
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
944944-61-0 95%
1g
$893 2021-06-16
ChemScence
CS-M0287-1g
4-(4-chlorophenylthio)-5,8-difluorochroman-3-ol
944944-61-0
1g
$1320.0 2022-04-26
TRC
C074210-50mg
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
944944-61-0
50mg
$ 625.00 2022-06-06
TRC
C074210-100mg
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
944944-61-0
100mg
$ 1045.00 2022-06-06
Chemenu
CM162396-1g
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
944944-61-0 95%
1g
$893 2022-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058683-100mg
4-(4-Chlorophenylthio)-5,8-difluorochroman-3-ol
944944-61-0 98%
100mg
¥2637.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058683-250mg
4-(4-Chlorophenylthio)-5,8-difluorochroman-3-ol
944944-61-0 98%
250mg
¥5494.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058683-1g
4-(4-Chlorophenylthio)-5,8-difluorochroman-3-ol
944944-61-0 98%
1g
¥9523.00 2024-04-24
Crysdot LLC
CD11006645-1g
4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol
944944-61-0 95+%
1g
$947 2024-07-19

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of benzenesulfonyl-chromane, thiochromane, tetrahydronaphthalene and related gamma secretase inhibitors
, World Intellectual Property Organization, , ,

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol Preparation Products

Additional information on 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol: A Comprehensive Overview

4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol (CAS No. 944944-61-0) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the chroman family, which is a class of bicyclic compounds with a benzene ring fused to a tetrahydrofuran-like structure. The presence of sulfur in the molecule, specifically in the thioether group, along with the fluorine atoms at positions 5 and 8, makes this compound particularly interesting for its potential applications in drug discovery and development.

The chemical structure of 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol is characterized by a chroman skeleton with a hydroxyl group at position 3 and a thioether substituent at position 4. The thioether group is attached to a 4-chlorophenyl ring, which introduces additional electronic and steric effects into the molecule. The fluorine atoms at positions 5 and 8 further modulate the electronic properties of the chroman ring, potentially influencing the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of chroman derivatives as scaffolds for drug design due to their ability to interact with various biological targets. For instance, fluorinated chroman derivatives have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The presence of fluorine atoms in 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol could enhance its lipophilicity and stability, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Key steps in its synthesis include the formation of the chroman skeleton through cyclization reactions and the subsequent introduction of functional groups such as the thioether substituent and hydroxyl group. Researchers have employed various strategies, including Suzuki coupling and nucleophilic substitution reactions, to construct this compound efficiently.

One of the most intriguing aspects of 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol is its potential as a lead compound in drug discovery programs targeting specific biological pathways. For example, recent studies have demonstrated that certain chroman derivatives can modulate enzyme activity or bind to receptors involved in diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in this compound suggests that it could serve as a versatile platform for exploring new therapeutic agents.

In addition to its pharmacological applications, chroman derivatives like 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol are also valuable tools for studying fundamental aspects of organic chemistry. For instance, researchers have used these compounds to investigate sulfur-based interactions in molecular recognition processes or to explore the influence of fluorine substitution on molecular properties such as solubility and bioavailability.

The development of novel synthetic methods for chroman derivatives continues to be an active area of research. Recent advancements in catalytic asymmetric synthesis have enabled the construction of enantiomerically pure chroman derivatives with high efficiency. Such methods are particularly important for producing compounds like 4-((4-Chlorophenyl)thio)-5,8-difluorochroman-3-ol, which may require specific stereochemical configurations for optimal biological activity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of chroman derivatives like CAS No. 944944-61-0. These techniques provide detailed insights into the molecular architecture and help ensure that synthesized compounds meet rigorous quality standards required for pharmacological testing.

In conclusion, CAS No. 944944610, or chroman derivative, represents a fascinating area of research with significant potential for advancing drug discovery efforts. Its unique chemical structure, combined with recent breakthroughs in synthetic methodology and biological testing, positions it as a valuable tool for exploring new therapeutic strategies across various disease states.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd